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PLEVITREXED PLEVITREXED
Brand Name: Vulcanchem
CAS No.: 153538-08-0
VCID: VC0114137
InChI: InChI=1S/C26H25FN8O4/c1-4-9-35(13-16-11-19-22(10-14(16)2)28-15(3)29-25(19)37)17-5-6-18(20(27)12-17)24(36)30-21(26(38)39)7-8-23-31-33-34-32-23/h1,5-6,10-12,21H,7-9,13H2,2-3H3,(H,30,36)(H,38,39)(H,28,29,37)(H,31,32,33,34)
SMILES: CC1=CC2=C(C=C1CN(CC#C)C3=CC(=C(C=C3)C(=O)NC(CCC4=NNN=N4)C(=O)O)F)C(=O)N=C(N2)C
Molecular Formula: C26H25FN8O4
Molecular Weight: 532.5 g/mol

PLEVITREXED

CAS No.: 153538-08-0

Main Products

VCID: VC0114137

Molecular Formula: C26H25FN8O4

Molecular Weight: 532.5 g/mol

PLEVITREXED - 153538-08-0

CAS No. 153538-08-0
Product Name PLEVITREXED
Molecular Formula C26H25FN8O4
Molecular Weight 532.5 g/mol
IUPAC Name 2-[[4-[(2,7-dimethyl-4-oxo-1H-quinazolin-6-yl)methyl-prop-2-ynylamino]-2-fluorobenzoyl]amino]-4-(2H-tetrazol-5-yl)butanoic acid
Standard InChI InChI=1S/C26H25FN8O4/c1-4-9-35(13-16-11-19-22(10-14(16)2)28-15(3)29-25(19)37)17-5-6-18(20(27)12-17)24(36)30-21(26(38)39)7-8-23-31-33-34-32-23/h1,5-6,10-12,21H,7-9,13H2,2-3H3,(H,30,36)(H,38,39)(H,28,29,37)(H,31,32,33,34)
Standard InChIKey IEJSCSAMMLUINT-UHFFFAOYSA-N
Isomeric SMILES CC1=CC2=C(C=C1CN(CC#C)C3=CC(=C(C=C3)C(=O)NC(CCC4=NNN=N4)C(=O)O)F)C(=O)N=C(N2)C
SMILES CC1=CC2=C(C=C1CN(CC#C)C3=CC(=C(C=C3)C(=O)NC(CCC4=NNN=N4)C(=O)O)F)C(=O)N=C(N2)C
Canonical SMILES CC1=CC2=C(C=C1CN(CC#C)C3=CC(=C(C=C3)C(=O)NC(CCC4=NNN=N4)C(=O)O)F)C(=O)N=C(N2)C
PubChem Compound 484934
Last Modified Nov 09 2021
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